Cas no 1236260-66-4 (4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride)

• Product Name: 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride
• CAS No: 1236260-66-4
• MF: C₁₁H₂₂ClN₃O₂
• MW: 263.764281749725
• CID: 1075733
• PubChem ID: 56831899
• Update Time: 2025-06-07

4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2-Hydroxyethyl)-1-piperazinyl](2-pyrrolidinyl) methanone hydrochloride
• [4-(2-Hydroxyethyl)-1-piperazinyl](2-pyrrolidinyl)methanone hydrochloride
• 2-[4-(pyrrolidine-2-carbonyl)piperazin-1-yl]ethan-1-ol hydrochloride
• (4-(2-Hydroxyethyl)piperazin-1-yl)(pyrrolidin-2-yl)methanone hydrochloride
• AKOS015848550
• (4-(2-Hydroxyethyl)piperazin-1-yl)(pyrrolidin-2-yl)methanonehydrochloride
• [4-(2-hydroxyethyl)piperazin-1-yl]-pyrrolidin-2-ylmethanone;hydrochloride
• 1236260-66-4
• 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride

• MDL： MFCD13562169
• Inchi： 1S/C11H21N3O2.ClH/c15-9-8-13-4-6-14(7-5-13)11(16)10-2-1-3-12-10;/h10,12,15H,1-9H2;1H
• InChI Key： WATVYFZBEVYLDW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 263.14
• Monoisotopic Mass: 263.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• PSA: 55.81000
• LogP: -0.11850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride

Comprehensive Overview of 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236260-66-4)

The compound 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236260-66-4) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a piperazine ring and a pyrrolidine moiety, makes it a versatile intermediate for drug development. Researchers are increasingly focusing on this compound due to its potential applications in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride has garnered attention for its role in synthesizing compounds that may address neurodegenerative disorders and cognitive enhancement. Its hydrophilic properties, attributed to the hydroxyethyl group, enhance its solubility, making it suitable for formulation development.

The compound's CAS No. 1236260-66-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, purity standards, and commercial availability. Additionally, questions about its mechanism of action and potential side effects are common, highlighting the need for detailed technical documentation. This aligns with the broader trend of transparency in chemical research and safety profiling.

From a structural-activity relationship (SAR) perspective, the piperazine and pyrrolidine components contribute to its bioavailability and binding affinity to biological targets. These features are critical for designing next-generation therapeutics, particularly in areas like neuropharmacology and metabolic regulation. The compound's hydrochloride salt form further improves its stability, ensuring consistent performance in in vitro and in vivo studies.

As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride is also being evaluated for its environmental impact. Researchers are exploring catalytic processes and solvent-free reactions to minimize waste during its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236260-66-4) represents a promising candidate for advancing drug discovery and biochemical research. Its multifaceted applications, coupled with rising interest in neurotherapeutics and sustainable chemistry, position it as a compound of significant scientific and commercial value. Future studies will likely focus on optimizing its synthetic pathways and expanding its therapeutic potential.